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Cat. No.: B3060880 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling SARS-CoV-2. Adherence to these procedural

guidelines is essential for minimizing risk and ensuring a safe laboratory environment.

Risk Assessment and Laboratory Practices
Before commencing any work with SARS-CoV-2, a comprehensive, site-specific, and activity-

specific risk assessment must be conducted. This assessment should be developed in

collaboration with biosafety professionals and laboratory management.[1] Standard

Precautions should be followed at all times when handling clinical specimens.[1]

Key considerations for your risk assessment should include:

The specific manipulations of the virus to be performed.

The potential for aerosol generation.

The concentration and volume of the virus being handled.

The competency and training of the personnel involved.

All work involving infectious materials should be performed in a certified Class II Biosafety

Cabinet (BSC).
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Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to protecting laboratory personnel. The

following table summarizes the recommended PPE for handling SARS-CoV-2.

PPE Component Specification Purpose

Respirator
NIOSH-approved N95 or

higher (e.g., FFP2, FFP3)

To protect the wearer from

inhaling infectious aerosols.[2]

[3][4] A comprehensive

respiratory protection program,

including fit testing, is required.

[5]

Gloves

Two pairs of nitrile gloves, with

the outer pair having extended

cuffs.

To protect hands from

contamination. The use of

three layers may be

considered for high-risk

activities.[6]

Gown

Disposable, fluid-resistant,

solid-front gown with tight-

fitting cuffs.

To protect the body and

clothing from contamination.

Eye Protection

Goggles or a face shield that

provides full coverage of the

front and sides of the face.[2]

[5]

To protect the mucous

membranes of the eyes from

splashes and aerosols.[4]

Shoe Covers
Disposable, fluid-resistant

shoe covers.

To prevent the spread of

contamination outside of the

laboratory.

Donning and Doffing of PPE
Proper technique for putting on (donning) and taking off (doffing) PPE is crucial to prevent self-

contamination. The following workflow diagram illustrates the correct sequence.
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Donning Sequence

Doffing Sequence

Perform Hand Hygiene Put on Gown Put on Respirator (N95+) Put on Goggles/Face Shield Put on Gloves (over cuffs)

Remove Gown and Gloves Perform Hand Hygiene Remove Goggles/Face Shield Remove Respirator Perform Hand Hygiene

Click to download full resolution via product page

PPE Donning and Doffing Workflow

Decontamination and Disposal Plan
Effective decontamination and waste management are critical for preventing the spread of

SARS-CoV-2.

Surface Decontamination:

Preparation: Prepare a fresh solution of an appropriate disinfectant. Use EPA-registered

disinfectants that have a claim against SARS-CoV-2.[1]

Application: At the end of each work session and in the event of a spill, liberally apply the

disinfectant to all work surfaces and equipment.

Contact Time: Ensure the surface remains wet for the manufacturer's specified contact time.

Wiping: Wipe surfaces with absorbent materials, moving from cleaner to dirtier areas.

Disposal of Wipes: Dispose of used wipes as biohazardous waste.

Liquid Waste Disposal:

Treatment: All liquid waste containing SARS-CoV-2 must be decontaminated before

disposal. This can be achieved by adding a suitable chemical disinfectant (e.g., bleach) to
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achieve a final concentration appropriate for the volume of waste.

Contact Time: Allow for a minimum contact time of 30 minutes.

Disposal: Dispose of the decontaminated liquid waste in accordance with institutional and

local regulations.

Solid Waste Disposal:

Segregation: All contaminated solid waste, including used PPE, plasticware, and cultures,

must be segregated into designated biohazard containers.

Packaging: Biohazard bags should be securely closed and placed within a secondary, rigid,

leak-proof container.

Labeling: The outer container must be clearly labeled with the universal biohazard symbol.

Decontamination: The exterior of the secondary container should be decontaminated before

it is removed from the laboratory.

Final Disposal: Transport the waste for final disposal via autoclaving or a licensed

biohazardous waste contractor, following all institutional and regulatory guidelines.

Emergency Spill Protocol:

Alert: Immediately alert others in the area of the spill.

Evacuate: Leave the area for a sufficient amount of time (e.g., 30 minutes) to allow aerosols

to settle.

Don PPE: Before re-entering, don the appropriate PPE as outlined above.

Contain: Cover the spill with absorbent material.

Disinfect: Gently pour disinfectant over the absorbent material, working from the outside in.

Wait: Allow for the required contact time.
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Clean: Collect all absorbent material and any contaminated items and dispose of them as

biohazardous waste.

Final Decontamination: Re-disinfect the spill area and any equipment that may have been

contaminated.

Report: Report the incident to the laboratory supervisor and institutional biosafety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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